(+/-)[2-Methyl-1-phenyl-2-(1-pyrrolidinyl)butyl]amine

• Molecular Formula: C15H24N2
• Molecular Weight: 232.36 g/mol
• IUPAC Name: 2-methyl-1-phenyl-2-pyrrolidin-1-ylbutan-1-amine
• InChI: InChI=1S/C15H24N2/c1-3-15(2,17-11-7-8-12-17)14(16)13-9-5-4-6-10-13/h4-6,9-10,14H,3,7-8,11-12,16H2,1-2H3
• InChI Key: CIDZUPQIOYMVJA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C(C1=CC=CC=C1)N)N2CCCC2

Description

(+/-)[2-Methyl-1-phenyl-2-(1-pyrrolidinyl)butyl]amine is a useful research compound. Its molecular formula is C15H24N2 and its molecular weight is 232.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound (13.4 g, 94%) was prepared from 2-methyl-2-(1-pyrrolidinyl)butanenitrile D21 (9.6 g, 0.063 mol) and phenyllithium in dibutylether (63 ml of a 2M solution; 0.126 mol) in THF (200 ml), followed by reaction with sodium borohydride (3.5 g, 0.092 mol) in methanol (200 ml) in a similar manner to that described in D5, except that after addition of the sodium borohydride stirring was continued with ice cooling for 0.5 hours then at room temperature for 66 hours. Mass spectrum (Electrospray LC/MS), ES+: Found 233 (MH+). C15H24N2 requires 232. Ret. times 0.78 and 1.06 min.